![molecular formula C17H17N3O3S B2510393 3-(1-(2-(1H-indol-3-yl)acetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione CAS No. 1795087-85-2](/img/structure/B2510393.png)
3-(1-(2-(1H-indol-3-yl)acetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(1-(2-(1H-indol-3-yl)acetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione” is a complex organic molecule. It contains an indole nucleus, which is a prevalent moiety in many bioactive compounds . The indole nucleus is known for its clinical and biological applications and is found in many important synthetic drug molecules . This compound is not intended for human or veterinary use and is typically used for research purposes.
Scientific Research Applications
Synthesis and Biological Activity
Researchers have synthesized various derivatives of thiazolidine-2,4-dione, exploring their biological activities. These activities include hypoglycemic and hypolipidemic effects, evaluated in vitro and in vivo models, such as genetically diabetic mice. The focus has been on compounds that can modulate triglyceride accumulation in cells, demonstrating potential for treating metabolic disorders (Kim et al., 2004).
Antimicrobial Evaluation
Another aspect of research on this compound and its derivatives includes the antimicrobial evaluation. Novel synthetic pathways have yielded compounds with significant antimicrobial properties, suggesting their potential use in addressing bacterial and fungal infections (Thadhaney et al., 2010).
Anticancer Activity
The synthesis of indole and thiazolidine-2,4-dione derivatives has led to the discovery of compounds with notable anticancer activity. Such compounds have been evaluated against various cancer cell lines, including human breast cancer cells, highlighting their potential as therapeutic agents in cancer treatment (Kumar & Sharma, 2022).
Molecular Diversity
Research has also explored the molecular diversity of reactions involving amino acids and thiazolidine-2,4-dione derivatives. These studies have resulted in the creation of functionalized compounds with high diastereoselectivity, contributing to the development of novel molecules for further pharmacological evaluation (Chen et al., 2016).
Novel Synthesis Methods
Innovative synthesis methods for creating thiazolidine-2,4-dione derivatives have been developed, including the preparation of spiro[indoline-3,2'-pyrrolizines] or spiro[indoline-3,3'-pyrrolidines]. These methods offer new pathways for the synthesis of complex molecules that could have diverse biological applications (Sun et al., 2015).
Mechanism of Action
Target of Action
Indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
It’s known that indole derivatives can interact with their targets in various ways, leading to a range of biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a wide range of biochemical pathways due to their broad-spectrum biological activities .
Result of Action
The broad range of biological activities associated with indole derivatives suggests that this compound could have diverse molecular and cellular effects .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-(1-(2-(1H-indol-3-yl)acetyl)pyrrolidin-3-yl)thiazolidine-2,4-dione are largely determined by its indole nucleus . Indole derivatives are known to interact with multiple receptors, which makes them valuable for the development of new therapeutic agents
Cellular Effects
Preliminary studies suggest that indole derivatives can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
properties
IUPAC Name |
3-[1-[2-(1H-indol-3-yl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c21-15(7-11-8-18-14-4-2-1-3-13(11)14)19-6-5-12(9-19)20-16(22)10-24-17(20)23/h1-4,8,12,18H,5-7,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMPPNIJQOTZRHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N2C(=O)CSC2=O)C(=O)CC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.